Cas no 2229556-82-3 (1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229556-82-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6436961
• PubChem ID: 165714947
• Update Time: 2025-06-25

1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol
• 2229556-82-3
• EN300-1790924
• [1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C14H20O2/c1-10-5-6-11(7-12(10)16-4)14(9-15)8-13(14,2)3/h5-7,15H,8-9H2,1-4H3
• InChI Key： HGDBIIZMVQLZCD-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=C(C=2)OC)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229556-82-3)

1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol, identified by the CAS number 2229556-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic system coupled with a unique cyclopropyl side chain, making it a subject of interest for its potential biological activities and synthetic utility.

The molecular structure of 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol consists of a phenyl ring substituted with both a methoxy group at the 3-position and a methyl group at the 4-position, linked to a cyclopropylmethyl moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of the dimethylcyclopropyl group introduces rigidity to the structure, potentially influencing both its metabolic stability and binding affinity.

In recent years, there has been growing interest in developing novel molecular scaffolds that combine aromatic heterocycles with cycloalkyl groups for their potential applications in drug discovery. The compound 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol exemplifies this trend, as it integrates elements that are known to enhance pharmacological activity. Specifically, the methoxy and methyl substituents on the phenyl ring can modulate electronic distribution, while the cyclopropyl group can contribute to steric hindrance and improved binding interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have been exploring derivatives of this molecule to investigate their effects on various biological pathways. For instance, studies have suggested that modifications to the aromatic ring or the cyclopropyl side chain could lead to compounds with enhanced efficacy or selectivity in therapeutic contexts. The methoxy group, in particular, has been shown to play a crucial role in modulating interactions with enzymes and receptors.

The synthesis of 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to access such molecules more efficiently, enabling researchers to explore their potential more rapidly. Recent publications highlight innovative approaches to constructing the cyclopropylmethyl moiety, which is often a challenging part of the molecule to synthesize.

From a computational chemistry perspective, 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding modes with potential targets such as enzymes or receptors. The rigid nature of the cyclopropyl group suggests that it could form favorable interactions through hydrophobic effects or π-stacking interactions with aromatic residues in biological macromolecules. Additionally, the electronic properties influenced by the methoxy and methyl substituents could allow for precise tuning of binding affinities.

In clinical research, compounds like 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol are being evaluated for their potential therapeutic applications. While no direct clinical trials have been reported as of yet, preclinical studies suggest that derivatives of this class may exhibit properties relevant to treating conditions such as inflammation or neurodegeneration. The structural features of this molecule make it an attractive candidate for further investigation into its pharmacological profile.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or inspired by their structures. The compound 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol shares some structural similarities with certain bioactive natural products found in plants and microorganisms. By leveraging these natural templates, researchers can identify new lead compounds with promising biological activities.

Future directions in the study of 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol may include exploring its derivatives through combinatorial chemistry or high-throughput screening techniques. These approaches can accelerate the identification of novel analogs with enhanced properties. Additionally, green chemistry principles are being increasingly applied to improve synthetic methodologies for such compounds, reducing environmental impact while maintaining high efficiency.

The versatility of 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol also extends beyond pharmaceutical applications; it has potential uses in materials science and agrochemicals as well. Its unique structural features could make it suitable for developing new types of polymers or specialty chemicals that exhibit desirable physical properties.

In conclusion,1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229556-82-3) is a compound of significant interest due to its complex structure and potential biological activities. Its synthesis presents both challenges and opportunities for innovation in chemical research. As our understanding of molecular interactions continues to evolve,1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanol and its derivatives are likely to play an important role in future drug discovery efforts across multiple disciplines.